Abl
  • AT9283
    AT9283
    • Cat. No.:
    • B605657
    • CAS No.:
    • 896466-04-9
    • Molecular Formula:
    • C19H23N7O2
    • Molecular Weight:
    • 381.4 g/mol
    Description
    1-cyclopropyl-3-[3-[5-(4-morpholinylmethyl)-2-benzimidazolylidene]-1,2-dihydropyrazol-4-yl]urea is a member of benzimidazoles.
    AT9283 is an aurora Kinase inhibitor developed by Astex Therapeutics for the trea...
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  • Chmfl-abl-053
    Chmfl-abl-053
    • Cat. No.:
    • B606656
    • CAS No.:
    • Molecular Formula:
    • C28H26F3N7O2
    • Molecular Weight:
    • 549.5 g/mol
    Description
    CHMFL-ABL-053 is a potent, selective and orally available BCR-ABL/SRC/p38 kinase inhibitor for Chronic Myeloid Leukemia. Through significant suppression of the BCR-ABL auto-phosphorylation (EC50 about 100 nM) an...
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  • Sniper(abl)-039
    Sniper(abl)-039
    • Cat. No.:
    • B606945
    • CAS No.:
    • Molecular Formula:
    • C54H68ClN11O9S2
    • Molecular Weight:
    • 1114.8 g/mol
    Description
    DAS-IAP is a novel PROTAC targeting drug-resistant BCR-ABL.
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  • Naporafenib (LXH254)
    LXH254
    • Cat. No.:
    • B608708
    • CAS No.:
    • 1800398-38-2
    • Molecular Formula:
    • C25H25F3N4O4
    • Molecular Weight:
    • 502.5 g/mol
    Description
    “].

    In biochemical reactions, Naporafenib plays a significant role by inhibiting the RAF kinase, a key component of the MAPK signaling pathway. This pathway is crucial for cell proliferation and survival, and its alterations are often found in various types of cancer[“].

    At the cellular level, Naporafenib affects the function of cells by targeting and inhibiting the RAF kinase, thereby disrupting the MAPK signaling pathway[“]. This disruption can lead to the inhibition of cell proliferation and induction of cell death[“].

    The molecular mechanism of Naporafenib involves the inhibition of the RAF kinase, which in turn disrupts the MAPK signaling pathway[“]. This disruption can affect the function of various proteins and enzymes involved in cell proliferation and survival[“].

    ">

    Naporafenib  is a pan-RAF kinase inhibitor that has been studied in the context of advanced solid tumors harboring MAPK pathway alterations[

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  • Ponatinib Hydrochloride
    Ponatinib Hydrochloride
    • Cat. No.:
    • B610165
    • CAS No.:
    • 1114544-31-8
    • Molecular Formula:
    • C29H28ClF3N6O
    • Molecular Weight:
    • 569.0 g/mol
    Description
    Ponatinib hydrochloride is the hydrochloride salt of ponatinib. It is a potent pan inhibitor of tyrosine kinases, active in all single resistance ABL kinase mutations including the T315l mutation. It is approved...
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  • KW-2449
    KW-2449
    • Cat. No.:
    • B1312834
    • CAS No.:
    • 841258-76-2
    • Molecular Formula:
    • C20H20N4O
    • Molecular Weight:
    • 332.4 g/mol
    Description
    [4-[2-(1H-indazol-3-yl)ethenyl]phenyl]-(1-piperazinyl)methanone is a member of indazoles.
    FLT3/ABL/Aurora Kinase Inhibitor KW-2449 is an orally available inhibitor of FMS-related tyrosine kinase 3 (FLT3, STK1...
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  • BCR-ABL1-IN-1
    BCR-ABL1-IN-1
    • Cat. No.:
    • B8415045
    • CAS No.:
    • Molecular Formula:
    • C18H12F3N3O2
    • Molecular Weight:
    • 359.3 g/mol
    Description
    BCR-ABL1-IN-1 is a useful research compound. Its molecular formula is C18H12F3N3O2 and its molecular weight is 359.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BCR-ABL1-IN-1 suitable fo...
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  • c-ABL-IN-6
    c-ABL-IN-6
    • Cat. No.:
    • B12389740
    • CAS No.:
    • Molecular Formula:
    • C27H21F3N6O2
    • Molecular Weight:
    • 518.5 g/mol
    Description
    C-ABL-IN-6 is a useful research compound. Its molecular formula is C27H21F3N6O2 and its molecular weight is 518.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality c-ABL-IN-6 suitable for many...
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  • AP 24149
    AP 24149
    • Cat. No.:
    • B12392521
    • CAS No.:
    • 926922-29-4
    • Molecular Formula:
    • C23H24N5OP
    • Molecular Weight:
    • 417.4 g/mol
    Description
    AP 24149 is a useful research compound. Its molecular formula is C23H24N5OP and its molecular weight is 417.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AP 24149 suitable for many resea...
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  • SJ11646
    SJ11646
    • Cat. No.:
    • B15621752
    • CAS No.:
    • Molecular Formula:
    • C36H40ClN9O5S
    • Molecular Weight:
    • 746.3 g/mol
    Description
    SJ11646 is a useful research compound. Its molecular formula is C36H40ClN9O5S and its molecular weight is 746.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SJ11646 suitable for many rese...
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